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Compound of Interest

Compound Name: 5-Phenyl-1,3,4-oxadiazol-2-amine

Cat. No.: B156248

This document provides immediate, essential safety and logistical information for handling 5-
Phenyl-1,3,4-oxadiazol-2-amine in a laboratory setting. The following procedural guidance is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and disposal of this chemical.

Physical and Chemical Properties

Property Value

Molecular Formula C8H7N30

Molar Mass 161.16 g/mol [1]

Melting Point 237-242 °C[1][2]

Boiling Point 332.3 £ 25.0 °C (Predicted)[1]
Density 1.276 + 0.06 g/cm3 (Predicted)[1]

White to tan powder, crystals, or crystalline
solid[3]

Appearance

Hazard Identification and Toxicology Summary

5-Phenyl-1,3,4-oxadiazol-2-amine is classified as harmful if swallowed, in contact with skin, or
if inhaled.[4] It can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[2][4]
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[2]

Acute Toxicity, Dermal (Category 4) Harmful in contact with skin.[4]
Acute Toxicity, Inhalation (Category 4) Harmful if inhaled.[4]

Skin Irritation (Category 2) Causes skin irritation.[2]

Eye Irritation (Category 2A) Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single ) o
May cause respiratory irritation.[2]
Exposure (Category 3)

Precautionary Statements: Users should avoid breathing dust, fumes, gas, mist, vapors, or
spray.[4][5] It is important to wash hands and any exposed skin thoroughly after handling and to
not eat, drink, or smoke when using this product.[4][5] Use only outdoors or in a well-ventilated
area.[4][5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 5-Phenyl-
1,3,4-oxadiazol-2-amine.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be government-approved
(e.g., AS/NZS 1337.1, EN166).
[4] A face shield may also be

necessary.[2]

Skin Protection

Chemical-Resistant Gloves

Compatible gloves must be
inspected before use. Use
proper glove removal
technique to avoid skin

contact.[5]

Protective Clothing

A lab coat or other protective
clothing is required to prevent

skin exposure.[4][5]

Protective Boots

May be required depending on

the situation.[5]

Respiratory Protection

Respirator

A government-approved
respirator is required.[5] For
dust, a type N95 (US) or
equivalent particulate filter is

recommended.[2][6]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 5-Phenyl-1,3,4-oxadiazol-2-amine is critical to

ensure laboratory safety.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed

and store locked up.[5][6][7] The storage area should be away from incompatible materials

such as strong oxidizing agents.[7]
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Handling and Use

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[7]

Personal Protective Equipment: Before handling, ensure all required PPE is donned
correctly.

Dispensing: When weighing or transferring the solid, avoid generating dust.[4] Use dry,
clean-up procedures if any material is spilled.[4]

Hygiene: After handling, wash hands and any exposed skin thoroughly.[5] Do not eat, drink,
or smoke in the handling area.[4][7]

Emergency Procedures

 In case of skin contact: Wash with plenty of soap and water.[5][8] If skin irritation occurs,
seek medical advice.[6] Remove and wash contaminated clothing before reuse.[7]

In case of eye contact: Rinse cautiously with water for several minutes.[6][7] Remove contact
lenses if present and easy to do. Continue rinsing.[6][7] If eye irritation persists, get medical
advice.[6]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[5][6][7]
Call a poison center or doctor if you feel unwell.[6]

If swallowed: Rinse mouth. Do NOT induce vomiting.[7] Immediately call a poison center or
doctor.[7]

Disposal Plan

All waste containing 5-Phenyl-1,3,4-oxadiazol-2-amine must be treated as hazardous waste
and disposed of according to local, regional, national, and international regulations.[5]

o Waste Collection: Collect waste material in a clearly labeled, sealed container.

o Spill Cleanup: In case of a spill, avoid breathing dust and contact with skin and eyes.[4] Wear
full protective equipment.[4] Use dry clean-up procedures and avoid generating dust.[4]
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Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, labeled

container for disposal.[4]

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[6]

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and disposing of 5-Phenyl-

1,3,4-oxadiazol-2-amine.
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Caption: Safe handling workflow for 5-Phenyl-1,3,4-oxadiazol-2-amine.
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Waste Collection
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Caption: Disposal workflow for 5-Phenyl-1,3,4-oxadiazol-2-amine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance: 5-Phenyl-
1,3,4-oxadiazol-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156248#personal-protective-equipment-for-handling-
5-phenyl-1-3-4-oxadiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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